Cas no 2171824-11-4 (2-(cyclopropylmethyl)-6-ethylthieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-(cyclopropylmethyl)-6-ethylthieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2171824-11-4
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 5773458
• PubChem ID: 165508705
• Update Time: 2023-11-25

2-(cyclopropylmethyl)-6-ethylthieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1267881
• 2-(cyclopropylmethyl)-6-ethylthieno[2,3-d]pyrimidine-4-carboxylic acid
• 2171824-11-4
• 2-(cyclopropylmethyl)-6-ethylthieno2,3-dpyrimidine-4-carboxylic acid

• Inchi： 1S/C13H14N2O2S/c1-2-8-6-9-11(13(16)17)14-10(5-7-3-4-7)15-12(9)18-8/h6-7H,2-5H2,1H3,(H,16,17)
• InChI Key： LDPNPQHWLOWSAI-UHFFFAOYSA-N
• SMILES： S1C(CC)=CC2=C(C(=O)O)N=C(CC3CC3)N=C12

Computed Properties

• Exact Mass: 262.07759887g/mol
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 91.3Ų